Cas no 537715-86-9 ([1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-)

[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)- structure
537715-86-9 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-
CAS No:537715-86-9
MF:C17H18O2
MW:254.323625087738
CID:1585191
Update Time:2024-09-12

[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-
    • Inchi: 1S/C17H18O2/c1-11(2)14-8-9-15(16(10-14)17(18)19)13-6-4-12(3)5-7-13/h4-11H,1-3H3,(H,18,19)
    • InChI Key: YHADQGWCZRREII-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(C)C=C2)=CC=C(C(C)C)C=C1C(O)=O

Computed Properties

  • Exact Mass: 254.13074

Experimental Properties

  • Density: 1.088±0.06 g/cm3(Predicted)
  • Boiling Point: 377.5±31.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.97±0.36(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk